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Compound of Interest

Compound Name: Ethyldichlorophosphine

Cat. No.: B073763

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
ethyldichlorophosphine (CAS No: 1498-40-4). The information is curated for professionals in
research and development who require precise and reliable data for experimental design,
safety protocols, and chemical synthesis. This document presents quantitative data in a clear
tabular format, outlines general experimental methodologies for property determination, and
includes a logical diagram to illustrate the interplay of these physical characteristics.

Core Physical Properties

Ethyldichlorophosphine is a colorless, fuming liquid with a pungent odor.[1][2] It is a highly
reactive organophosphorus compound, notable for its pyrophoric nature, meaning it can ignite
spontaneously in air, and its vigorous reaction with water.[1][2] These properties necessitate
stringent handling and storage procedures under an inert atmosphere.

The key physical properties of ethyldichlorophosphine are summarized in the table below for
easy reference and comparison.
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Property Value Reference
Molecular Formula C2HsCI2P [1112][3]
Molecular Weight 130.94 g/mol [1][3][4]
Boiling Point 112 °C (at 760 mmHgQ) [2][4]
Density 1.26 g/mL (at 25 °C) [4]

Flash Point 33°C (91.4 °F) - closed cup [4]

Vapor Pressure

26.1 mmHg (at 25 °C)

[2]

Refractive Index

n20/D 1.495

[4]

Colorless liquid with a pungent

Appearance [1][2]
odor

Melting Point Data not available [2]

Solubility Reacts violently with water [1][2]

Experimental Protocols

While specific experimental protocols for the determination of ethyldichlorophosphine's

physical properties are not readily available in public literature due to its hazardous nature, the

following section outlines standard methodologies that are broadly applicable for such reactive

liquids. These protocols are based on established standards from organizations like ASTM

International and the OECD.

For reactive or limited-quantity substances, a micro-boiling point determination is a suitable

method.

o Apparatus: A small test tube, a capillary tube sealed at one end, a thermometer, a heating

block or Thiele tube, and a stirring mechanism.[5]

o Methodology:

o A small sample (approximately 0.5 mL) of the liquid is placed into the test tube with a

stirring bar.
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o The apparatus is assembled within a fume hood. The thermometer is positioned so that its
bulb is about 1 cm above the liquid's surface.

o The sample is heated gently. The boiling point is the stable temperature at which a ring of
refluxing vapor is observed on the walls of the test tube, with the thermometer bulb
positioned within this vapor zone.[6]

o ltis crucial to heat the sample slowly to avoid boiling it dry, especially for volatile liquids.[6]

This standard test method is used for the determination of density in liquids like petroleum
products and can be adapted for other chemicals.[3][7]

o Apparatus: A digital density meter equipped with an oscillating U-tube.[3]
» Methodology:

o A small volume of the liquid sample (1-2 mL) is injected into a thermostatically controlled
U-shaped tube.[8]

o The instrument measures the change in the oscillation frequency of the tube caused by
the mass of the sample.[8]

o This frequency change is then used, in conjunction with calibration data, to determine the
density of the liquid at the test temperature.[8]

o Given the reactivity of ethyldichlorophosphine, the sample must be handled under an
inert atmosphere to prevent reaction with air or moisture, which would alter the results.

This method is standard for determining the flash point of flammable liquids.[1][2]

o Apparatus: A Pensky-Martens closed-cup tester, which consists of a brass test cup with a
close-fitting lid, a stirring mechanism, and a means to introduce an ignition source.[2]

o Methodology:
o The test cup is filled with the sample liquid to a specified level.[2]

o The sample is heated and stirred at a controlled rate.[2][9]
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o At regular temperature intervals, the stirring is stopped, and an ignition source (a small
flame) is dipped into the vapor space above the liquid.[10]

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapors of the sample to ignite with a distinct flash inside the cup.[2]

The static method directly measures the vapor pressure of a substance at thermodynamic
equilibrium at a given temperature.[11]

e Apparatus: A vacuum-tight sample vessel with a pressure gauge and a temperature control
system.[11]

o Methodology:

o Asmall, degassed sample of the liquid is introduced into the thermostatted sample vessel.

o The vessel is evacuated to remove air.

o The system is allowed to reach equilibrium at a set temperature, and the pressure, which
is the vapor pressure of the substance, is recorded.[11]

o Measurements are typically taken at a minimum of two to three different temperatures to
establish the vapor pressure curve.[12][13]

Logical Relationships of Physical Properties

The physical properties of a chemical compound are not independent but are logically
interconnected, stemming from its fundamental molecular structure. The following diagram,
generated using the DOT language, illustrates these relationships for
ethyldichlorophosphine.
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Interrelation of Ethyldichlorophosphine's Physical Properties

Fundamental Properties

Molecular Formula Molecular Structure
(C2HsCl2P) (Ethyl Group, P-Cl bonds)

determiines determines
Y
Molecular Weight influenges influences determines
(130.94 g/mol) (packing) (intermolecular forces) (P-Cl bond polarity)
influences
VY Macroscopic Physical Properties

Boiling Point
(112 °C)

Reactivity

(Pyrophoric, Reacts with H20)

Density
(1.26 g/mL)

nversely related

Vapor Pressure
(26.1 mmHg @ 25°C)

directly influences

Flash Point
(33°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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